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Compound of Interest

Compound Name:
5-Methyl-isothiazole-3-

carbaldehyde

CAS No.: 1083274-36-5

Cat. No.: B3080423

Get Quote

Executive Summary: Immediate Action Directive
Do not dispose of this compound down the drain. 5-Methyl-isothiazole-3-carbaldehyde is a

heterocyclic aldehyde that poses specific risks regarding aquatic toxicity (due to the isothiazole

ring) and chemical reactivity (due to the aldehyde moiety).[1][2]

Disposal Strategy: High-temperature incineration via a licensed hazardous waste contractor.

Waste Stream: Organic Chemical Waste (Non-Halogenated, Sulfur-Containing). Critical

Incompatibility: Do not mix with Oxidizers (risk of exothermic acid formation) or Primary Amines

(risk of exothermic polymerization/Schiff base formation).

Chemical Profile & Hazard Identification
To handle waste safely, you must understand the "why" behind the protocols. This compound is

not inert trash; it is a reactive intermediate.
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Property Data Operational Implication

Chemical Name
5-Methyl-isothiazole-3-

carbaldehyde
Standard identification.

CAS Number 1083274-36-5 (Verify on bottle) Use for waste manifesting.

Functional Groups
Aldehyde (-CHO), Isothiazole

Ring

Aldehyde: Air-sensitive,

reducing agent.Isothiazole:

Biologically active, potential

sensitizer.[3][4]

Physical State Solid or Low-Melting Solid
May require dissolution in

solvent for transfer.

Flash Point >93°C (Estimated)
Combustible.[5] Class IIIB

liquid (if molten).

GHS Hazards H315, H319, H317, H335
Irritant to eyes/skin. Skin

Sensitizer.

The Causality of Hazard
Sensitization Risk: Isothiazole moieties are known haptens. They can bind to skin proteins,

causing allergic contact dermatitis. Protocol: Double-gloving (Nitrile) is mandatory during

disposal.

Autoxidation: The aldehyde hydrogen is susceptible to abstraction by atmospheric oxygen,

leading to the formation of 5-methyl-isothiazole-3-carboxylic acid. This reaction can be

exothermic and may pressurize sealed waste containers over time.

Waste Stream Segregation Logic
Proper segregation prevents "trash can chemistry"—uncontrolled reactions inside waste drums.

Critical Segregation Rules
Isolate from Oxidizers: Mixing with nitric acid, perchlorates, or peroxides can cause

immediate ignition.
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Isolate from Amines: Reaction with amines forms imines (Schiff bases) and water, releasing

heat that can volatilize other waste solvents.

Sulfur Content: This compound contains sulfur. Ensure your waste stream allows for S-

heterocycles (usually acceptable in standard organic waste, but strictly prohibited in

"Halogenated" streams by some incinerators).
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Figure 1: Segregation logic flow. Red paths indicate dangerous incompatibilities; the green path

indicates the correct disposal route.

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment (Stabilization)
If you are disposing of pure, bulk material (>10g), stabilize it to prevent autoxidation in the

waste drum.

Dilution: Dissolve the solid/oil in a compatible non-halogenated solvent (e.g., Acetone, Ethyl

Acetate, or Ethanol). A 10% w/v solution is safer than neat material.
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Antioxidant Addition (Optional but Recommended): For large quantities (>100g), add a trace

amount (0.1%) of BHT (Butylated hydroxytoluene) to inhibit peroxide formation.

Phase 2: Containerization
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal cans

if the material has already oxidized to an acid, as it may corrode the metal.

Headspace: Leave at least 10% headspace in the bottle to accommodate thermal expansion

or off-gassing.

Closure: Screw the cap on tightly. If the cap is cracked, replace it. Do not use Parafilm as a

primary seal for waste.

Phase 3: Labeling & Manifesting
Attach a hazardous waste tag immediately upon adding the first drop of waste.

Constituents: Write "5-Methyl-isothiazole-3-carbaldehyde" (Do not use abbreviations).

Percentages: If dissolved, list the solvent (e.g., "Acetone 90%, Isothiazole Aldehyde 10%").

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Flammable" (if in flammable solvent).

Phase 4: Final Handoff
Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure secondary

containment (a plastic tray) is used to catch potential leaks.

Emergency Spill Response Workflow
In the event of a benchtop spill, follow this self-validating workflow.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3080423/docs?utm_src=pdf-body#proper-disposal-procedures-5-methyl-isothiazole-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3080423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Volume & Location

< 50mL (In Fume Hood) > 50mL or Outside Hood
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Figure 2: Decision matrix for spill response. Note that large spills outside a fume hood require

evacuation due to the respiratory irritation potential of aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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